Cas no 57712-57-9 (1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile)

• Product Name: 1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
• CAS No: 57712-57-9
• MF: C₇H₇N₃O₂
• MW: 165.149380922318
• MDL: MFCD08444485
• CID: 947455
• Update Time: 2025-04-19

1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-ETHYL-2,4-DIOXO-1,2,3,4-TETRAHYDROPYRIMIDINE-5-CARBONITRILE
• 1-ethyl-2,4-dioxopyrimidine-5-carbonitrile
• 1-Aethyl-2,4-dioxo-1,2,3,4-tetrahydro-pyrimidin-5-carbonitril
• 1-ethyl-2,4-dioxo-1,2,3,4-tetrahydro-pyrimidine-5-carbonitrile
• 5-Cyano-1-ethyluracil
• AC1Q3100
• AG-G-03863
• CTK5A7318
• EN300-25725
• T5652261
• NE13877
• Z220383470
• 1-Ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile

• MDL： MFCD08444485
• Inchi： 1S/C7H7N3O2/c1-2-10-4-5(3-8)6(11)9-7(10)12/h4H,2H2,1H3,(H,9,11,12)
• InChI Key： NXKKERVRGXKVFU-UHFFFAOYSA-N
• SMILES： O=C1NC(C(C#N)=CN1CC)=O

Computed Properties

• Exact Mass: 165.05391
• Monoisotopic Mass: 165.053826475 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 73.2
• Molecular Weight: 165.15

Experimental Properties

• PSA: 73.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones